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Compound of Interest

Compound Name: 6-Nonadecynoic acid

CAS No.: 600175-30-2

Cat. No.: B1244884

Get Quote

Executive Summary & Chemical Identity
6-Nonadecynoic acid is a specialized, long-chain acetylenic fatty acid (C19H34O2) primarily

utilized in antifungal research and sphingolipid biosynthesis inhibition studies.[1] Unlike

common saturated fatty acids (e.g., Nonadecanoic acid), the presence of an internal alkyne

bond at the C-6 position introduces specific reactivity and stability considerations.

Critical Directive: Due to its lipophilicity and specific biological activity (antifungal potency), this

compound must NEVER be disposed of via sanitary sewer systems (drain disposal), regardless

of neutralization. The only validated disposal method is high-temperature incineration through a

licensed hazardous waste contractor.
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Property Data

Chemical Name 6-Nonadecynoic acid

CAS Registry Number 600175-30-2

Molecular Formula C₁₉H₃₄O₂

Molecular Weight 294.47 g/mol

Functional Groups Carboxylic Acid (Terminal), Internal Alkyne (C-6)

Solubility
Insoluble in water; Soluble in DMSO, Ethanol,

Chloroform

Primary Hazard
Skin/Eye Irritant, Bioactive (Antifungal),

Combustible

Hazard Assessment & Causality
Effective disposal requires understanding the why behind the protocols.

Bioactivity Risks: Research indicates 6-Nonadecynoic acid exhibits significant antifungal

activity against pathogens like Candida albicans by disrupting lipid homeostasis [1, 2].[1]

Releasing bioactive lipids into the environment risks disrupting microbial ecosystems and

promoting antimicrobial resistance.

Chemical Reactivity (The Alkyne Factor): While internal alkynes are more stable than

terminal alkynes, they remain susceptible to vigorous reactions with strong oxidizing agents

(e.g., Nitric Acid, Peroxides, Permanganates). Accidental mixing can lead to oxidative

cleavage and heat generation.

Physical Properties: As a long-chain fatty acid, it is water-insoluble. Drain disposal will result

in precipitation, coating of plumbing (scum formation), and eventual blockages, in addition to

environmental non-compliance.

Pre-Disposal Handling & Segregation
Before disposal, the waste must be stabilized and segregated.
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Step 1: Segregation
Strictly Segregate From:

Strong Oxidizers: Nitric acid, Perchloric acid, Hydrogen peroxide. (Risk: Exothermic

reaction/cleavage of the triple bond).

Strong Bases: Sodium Hydroxide (concentrated). (Risk: Exothermic neutralization/soap

formation).

Aqueous Waste Streams: Do not mix with water-based waste; this will cause the acid to

precipitate out of solution, creating a biphasic mess that is difficult to pump/incinerate.

Step 2: Containment
Solid Waste: Place pure solid residues, contaminated weighing boats, or wipes into a clear,

wide-mouth HDPE (High-Density Polyethylene) or Glass jar.

Liquid Waste: If dissolved in organic solvents (DMSO, MeOH), collect in a compatible solvent

waste container (typically amber glass or HDPE).

Step 3: Labeling
Label the container with the following specific identifiers to assist the waste contractor:

Disposal Workflow (Decision Logic)
The following diagram outlines the decision logic for disposing of 6-Nonadecynoic acid in

various experimental states.
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Waste Generation:
6-Nonadecynoic Acid

Determine Physical State

Solid / Pure Substance
(Powder, Crystals)

Solution / Mixture
(Dissolved in DMSO/EtOH)

Contaminated Debris
(Gloves, Weigh Boats)

Place in Wide-Mouth
HDPE or Glass Jar

Is Solvent Halogenated?
(e.g., Chloroform vs. Ethanol)

Double Bag in
Clear Chem-Waste Bags

Label: 'Toxic Organic Solid'
Trace: CAS 600175-30-2

Store in Satellite Accumulation Area
(Cool, Dry, No Oxidizers)

Combine with
Halogenated Organic Waste

Yes

Combine with
Non-Halogenated Organic Waste

No

FINAL DISPOSAL:
High-Temp Incineration
(Licensed Contractor)

Click to download full resolution via product page

Figure 1: Decision tree for the segregation and packaging of 6-Nonadecynoic acid waste

streams.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1244884/docs?utm_src=pdf-body-img#proper-disposal-procedures-for-6-nonadecynoic-acid-a-technical-guide
https://www.benchchem.com/product/b1244884/docs?utm_src=pdf-body#proper-disposal-procedures-for-6-nonadecynoic-acid-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1244884?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance)
Use this for expired stocks or surplus powder.

PPE: Wear nitrile gloves, safety goggles, and a lab coat.

Transfer: Carefully transfer the solid into a screw-top container (Glass or HDPE). Do not fill

more than 90% full.

Decontamination: Wipe the exterior of the container with an ethanol-dampened wipe to

remove dust. Dispose of the wipe as solid hazardous waste.

Waste Code: Assign the appropriate local waste code for "Solid Organic Acid" (e.g., in the

US, this often falls under D001 if ignitable, or state-specific codes for toxic organics).

Protocol B: Solution Waste (Experimental Mixtures)
Use this for reaction mixtures or stock solutions in DMSO/Ethanol.

Compatibility Check: Ensure the waste container does not contain oxidizing acids

(Nitric/Chromic).

Solvent Segregation:

If dissolved in Chloroform/DCM: Pour into the Halogenated waste stream.

If dissolved in Methanol/Ethanol/DMSO: Pour into the Non-Halogenated (Flammable)

waste stream.

Rinsing: Rinse the empty original vessel with a small volume of the compatible solvent and

add the rinsate to the waste container.

Protocol C: Emergency Spill Response
For spills > 100 mg or involving concentrated solutions.

Isolate: Evacuate the immediate area and post "Do Not Enter" signage.
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PPE: Use double nitrile gloves and a P95/N95 respirator if dust is present.

Absorb:

Solids: Cover with wet paper towels (to prevent dust) and scoop into a waste jar.

Liquids: Cover with an inert absorbent (Vermiculite or Clay). Do not use paper towels

alone for high concentrations as alkynes can be flammable; inert clay is safer.

Clean: Clean the surface with a soap/water solution, followed by an ethanol wipe.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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